2-Thiazolamine, 4-(chloromethyl)-, monohydrochloride

• IUPAC Name: 4-(chloromethyl)-1,3-thiazol-2-amine;hydrochloride
• InChI: InChI=1S/C4H5ClN2S.ClH/c5-1-3-2-8-4(6)7-3;/h2H,1H2,(H2,6,7);1H
• InChI Key: NMAKJOWVEDTHOA-UHFFFAOYSA-N
• Canonical SMILES: C1=C(N=C(S1)N)CCl.Cl
• Molecular Formula: C4H6Cl2N2S
• Related CAS: 59608-97-8
• DSSTOX Substance ID: DTXSID0069339
• Molecular Weight: 185.07 g/mol
• CAS RN: 60090-58-6, 59608-97-8

Description

“2-Thiazolamine, 4-(chloromethyl)-, monohydrochloride” is a chemical compound with the molecular formula C4H6Cl2N2S. It’s also known by other names such as “4-(Chloromethyl)thiazol-2-amine hydrochloride”, “2-Amino-4-(chloromethyl)thiazole hydrochloride”, and “2-Amino-4-chloromethythiazole hydrochloride” among others.

Molecular Structure Analysis

The molecular weight of “2-Thiazolamine, 4-(chloromethyl)-, monohydrochloride” is 185.07 g/mol. The IUPAC name for this compound is “4-(chloromethyl)-1,3-thiazol-2-amine;hydrochloride” and its InChI is "InChI=1S/C4H5ClN2S.ClH/c5-1-3-2-8-4 (6)7-3;/h2H,1H2, (H2,6,7);1H".

Scientific Research Applications

Antiplasmodial Activity

The compound has been used in the synthesis of piperazine tethered thiazole compounds, which have shown antiplasmodial activity. .

Medicinal Chemistry

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Combinatorial Chemistry

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Corrosion Inhibition

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Analgesia and Inflammation Treatment

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Agricultural Chemistry

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Mechanism of Action

Target of Action

Thiazole derivatives have been found to exhibit diverse biological activities, acting as antioxidants, analgesics, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .

Mode of Action

Some thiazole derivatives have been found to interact with dna and topoisomerase ii, resulting in dna double-strand breaks, a g2 stop, and ultimately, cell death .

Biochemical Pathways

Thiazole derivatives have been found to affect various biochemical pathways due to their diverse biological activities .

Pharmacokinetics

It is known that the compound is a solid at room temperature and has a melting point of 148-153°c .

Result of Action

Some thiazole derivatives have been found to show significant analgesic and anti-inflammatory activities .

Action Environment

It is known that the compound should be stored under inert gas (nitrogen or argon) at 2-8°c .

Synthesis routes and methods I

Procedure details

A solution of thiourea (15.0 g, 197.1 mmol) in acetone (750 ml) was added dropwise over three hours to a stirred solution of 1,3-dichloroacetone (24.9 g, 199.8 mmol) in acetone (120 ml). After complete addition, stirring was continued for 18 hours at ambient temperature. The precipitate was collected by filtration and washed with cold acetone. The white solid was dried under vacuum, yield: 90% (32.8 g, 177.2 mmol).

Synthesis routes and methods II

Procedure details

Compound 200 was synthesized as shown in Scheme 8. Reaction of α,γ-dichloroacetone (15.9 mmol) with thiourea (15.9 mmol) in dry acetone (8 mL) afforded a white solid. The white solid was collected and stirred in anhydrous ethanol to remove insoluble isothiourea. To the ethanol filtrate, 25-30 mL of hexanes was added with stirring to afford 2-amino-4-chloromethylthiazole hydrochloride as a white crystalline solid. The resulting compound was further reacted with N,N-diethylamine in ethanol and neutralized with 20% sodium hydroxide to gave an intermediate. The intermediate reacted with DBD to yield the desired product.

Synthesis routes and methods III

Procedure details

A solution of 1,3-dichloroacetone (25.4 g, 200 mmol) in acetone (100 mL) was stirred while a solution of thiourea (15.2 g, 200 mmol) in acetone (500 mL) was dropped in at a fairly rapid rate. A clear oil began to separate when the addition was about one quarter complete. The mixture stood over night during which time the oil solidified to a mass of white crystals. After decantation of the acetone, the solid was stirred with EtOH (200 mL). Insoluble material was filtered off and to the solution was petroleumether added. The product separated as an oil which solidified (18 g, 49%): MS (Ionspray, [M+H]+) m/z 148. Anal. Calcd. (found) for C4H5ClN2S.1 HCl: C, 26.0 (26.0)%; H, 3.3 (3.2)%; N, 15.1 (15.1)%.

Q & A

Q1: What is the effect of 2-Amino-4-(chloromethyl)thiazole hydrochloride (ACT) on glutathione reductase (GR) activity in yeast?

A: The study investigated the impact of various concentrations of ACT (0 to 500 mg/L) on GR activity in Saccharomyces cerevisiae (baker's yeast). The research found that increasing concentrations of ACT did not significantly alter GR activity. [] While there were slight fluctuations in activity at different concentrations, these changes were not statistically significant compared to the control group (p > 0.05). [] This suggests that, under the tested conditions, ACT does not have a strong inhibitory or stimulatory effect on GR activity in this yeast species.